Cas no 733759-44-9 (2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide)

• Product Name: 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide
• CAS No: 733759-44-9
• MF: C₂₀H₁₈ClN₃OS
• MW: 383.894422054291
• CID: 5419839
• PubChem ID: 2369622
• Update Time: 2025-06-08

2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-cyano-7,7-dimethyl-5-[(E)-2-pyridin-2-ylethenyl]-6H-1-benzothiophen-2-yl]acetamide
• EN300-6489277
• Z3220452148
• 2-chloro-N-{3-cyano-7,7-dimethyl-5-[(1E)-2-(pyridin-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide
• 733759-44-9
• AKOS001057568
• 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide

• Inchi： 1S/C20H18ClN3OS/c1-20(2)10-13(6-7-14-5-3-4-8-23-14)9-15-16(12-22)19(26-18(15)20)24-17(25)11-21/h3-9H,10-11H2,1-2H3,(H,24,25)
• InChI Key： GWXDPTMXICDLKH-UHFFFAOYSA-N
• SMILES： C(NC1SC2C(C)(C)CC(C=CC3=NC=CC=C3)=CC=2C=1C#N)(=O)CCl

Computed Properties

• Exact Mass: 383.0859111g/mol
• Monoisotopic Mass: 383.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.2±55.0 °C(Predicted)
• pka: 11.29±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide

Introduction to 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide (CAS No. 733759-44-9)

Compound with the chemical name 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide (CAS No. 733759-44-9) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and therapeutic applications. The intricate structure of this molecule, characterized by its chloro-substituted amide moiety and a complex fused heterocyclic system, makes it a subject of intense interest among researchers.

The molecular framework of 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a chloro group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the cyano group and the dihydrobenzothiophene core provide a scaffold that is conducive to interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide suggests that it may have applications in the treatment of neurological disorders, cancer, and inflammatory conditions. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in these diseases.

The synthesis of 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic system. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

The pharmacological profile of this compound is being extensively studied in preclinical models. Initial findings suggest that it may act as a modulator of neurotransmitter systems, potentially making it useful in the management of conditions such as depression and anxiety. Furthermore, its ability to interact with specific cancer cell lines has opened up new avenues for research in oncology.

The development of novel drug candidates like 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide relies heavily on advances in computational chemistry and molecular modeling. These tools allow researchers to predict the binding affinity and mechanism of action of new compounds before they are synthesized and tested experimentally. This approach not only saves time but also reduces the cost associated with drug development.

The potential therapeutic applications of 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-yl]acetamide extend beyond traditional pharmacological targets. Its unique structural features make it a promising candidate for developing next-generation therapeutics that can address complex diseases through multiple mechanisms of action. As research continues to uncover new biological functions for this compound, its importance in medicinal chemistry is likely to grow.

In conclusion, 2-Chloro-N-[3-cyano-6,7-dihydro-7,7-dimethyl-5-[2-(2-pyridinyl)ethenyl]benzo[b]thien-2-y]]acetamide (CAS No. 73375944) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and promising biological activities make it a valuable tool for researchers seeking to develop new treatments for various diseases. As further studies are conducted into its properties and potential applications, this compound is poised to play an important role in future medical advancements.